Cas no 1461706-14-8 (2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride)

• Product Name: 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride
• CAS No: 1461706-14-8
• MF: C₁₄H₁₇ClFN₃O
• MW: 297.755685567856
• CID: 4600919
• PubChem ID: 75480856
• Update Time: 2025-10-28

2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]azepane hydrochloride
• 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride

• Inchi： 1S/C14H16FN3O.ClH/c15-11-7-5-10(6-8-11)14-17-13(18-19-14)12-4-2-1-3-9-16-12;/h5-8,12,16H,1-4,9H2;1H
• InChI Key： XDRWQIYAIBDZTF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2ON=C(C3NCCCCC3)N=2)=CC=1.Cl

Additional information on 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride

Comprehensive Overview of 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride (CAS No. 1461706-14-8)

2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride (CAS No. 1461706-14-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxadiazole and azepane structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its fluorophenyl moiety, which often enhances binding affinity and metabolic stability in bioactive molecules.

The molecular structure of 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride includes a seven-membered azepane ring fused with a 1,2,4-oxadiazole heterocycle. The presence of the 4-fluorophenyl group adds to its versatility, making it a valuable scaffold for designing novel therapeutic agents. Its hydrochloride salt form improves solubility, which is crucial for bioavailability in pharmacological studies.

In recent years, the demand for heterocyclic compounds like 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride has surged due to their role in targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects. The oxadiazole ring, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design.

From a synthetic chemistry perspective, 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride is synthesized through multi-step organic reactions, including cyclization and salt formation. Its purity and stability are critical for reproducible experimental results, making it a preferred choice for high-throughput screening in drug discovery pipelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

The growing interest in small-molecule inhibitors and GPCR modulators has further highlighted the relevance of 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride. Its potential applications extend to neurodegenerative diseases like Alzheimer's and Parkinson's, where modulating specific receptors could offer therapeutic benefits. Additionally, its fluorinated structure aligns with the pharmaceutical industry's focus on improving drug metabolism and pharmacokinetics (DMPK) profiles.

Market dynamics indicate a rising demand for custom synthesis and contract research services involving compounds like 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride. Pharmaceutical companies and academic institutions are increasingly outsourcing the synthesis of such specialized molecules to accelerate their R&D efforts. This trend is driven by the need for cost-effective and time-efficient solutions in drug development.

For researchers and procurement specialists, understanding the structure-activity relationship (SAR) of 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride is essential. Its azepane core offers conformational flexibility, while the oxadiazole ring contributes to hydrogen bonding and π-π stacking interactions. These features make it a promising candidate for fragment-based drug design and combinatorial chemistry.

In conclusion, 2-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylazepane hydrochloride (CAS No. 1461706-14-8) represents a compelling area of study in modern medicinal chemistry. Its unique structural attributes, combined with its potential therapeutic applications, position it as a valuable tool for advancing drug discovery. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.